Cas no 118-33-2 (2-Naphthylamine-5,7-disulfonic Acid)

• Product Name: 2-Naphthylamine-5,7-disulfonic Acid
• CAS No: 118-33-2
• MF: C₁₀H₉NO₆S₂
• MW: 303.31156039238
• MDL: MFCD00021513
• CID: 35868
• PubChem ID: 8356
• Update Time: 2025-09-24

2-Naphthylamine-5,7-disulfonic Acid Chemical and Physical Properties

Names and Identifiers

• 6-Aminonaphthalene-1,3-disulfonic acid
• 2-Naphthylamine-5,7-Disulfonic Acid
• 6-aminonaphthalene-1,3-disulphonic acid
• 6-AMINO-1,3-NAPHTHALENEDISULFONIC ACID
• 2-amino-5,7-naphthalenedisulfonic acid
• 2-amino-naphthalene-5,7-disulfonic acid
• 2-naftylamin-5,7-disulfonansodny
• 2-Naphthylamin-5,7-disulfonsure
• 2-Naphthylamine-5,7-disulfonicaacid
• 2-NAPHTHYLAMINE-5,7-DISULPHONIC ACID
• 6-amino-1,3-naphthalenedisulfonic
• 6-amino-1,3-naphthalene-disulfonic acid
• 6-amino-3-naphthalenedisulfonicacid
• AMINO J-ACID
• amino-iacid
• kyselinaamino-i
• 2-Naphthylamine-5,7-disulfonic Acid Monosodium Salt
• NS00023809
• Amino-J-acid
• 2-Aminonaphthalene-5,7-disulfonic acid
• MFCD00021513
• AC-13313
• AKOS015897475
• UNII-VP7LWM9S94
• AS-17281
• Amino-J acid
• A803912
• NSC-4157
• 6-azanylnaphthalene-1,3-disulfonic acid
• NSC 4157
• .beta.-Naphthylamine-5,7-disulfonic acid
• CS-0367308
• EINECS 204-246-1
• VP7LWM9S94
• 2-Naphthylamine, 5,7-disulfo-
• KZCSUEYBKAPKNH-UHFFFAOYSA-N
• 1,3-Naphthalenedisulfonic acid, 6-amino-
• 6-AMINO-3-SULFONAPHTHALENE-1-SULFONIC ACID
• Kyselina amino-I
• WLN: L66J BSWQ DSWQ HZ &-NA-
• 6-aminonaphthalene-1,3-disulfonicacid
• Amino-I acid
• 118-33-2
• NSC4157
• beta-Naphthylamine-5,7-disulfonic acid
• Naphthalene-1, 6-amino-
• 2-Naftylamin-5,7-disulfonan sodny
• 2-Naphthylamine,7-disulfo-
• 2-Naftylamin-5,7-disulfonan sodny [Czech]
• SCHEMBL156430
• F20492
• FT-0653622
• 1, 6-amino-
• Naphthalene-1,3-disulfonic acid, 6-amino-
• 6-Amino-1,3-naphthalene disulfonic acid
• 2-Aminonaphthalene-5,7-disulfonicacid
• BRN 2157980
• Amino J Acid
• W-108546
• DTXSID8059471
• DTXCID8033431
• 4-14-00-02811 (Beilstein Handbook Reference)
• DB-028870
• FA41567
• 2-Naphthylamine-5,7-disulfonic Acid

• MDL： MFCD00021513
• Inchi： 1S/C10H9NO6S2/c11-7-1-2-9-6(3-7)4-8(18(12,13)14)5-10(9)19(15,16)17/h1-5H,11H2,(H,12,13,14)(H,15,16,17)
• InChI Key： KZCSUEYBKAPKNH-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=C2C=C(C=CC2=1)N)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 302.98700
• Monoisotopic Mass: 302.987128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 152
• XLogP3: 0

Experimental Properties

• Color/Form: White glossy long prismatic acicular crystal
• Density: 1.769
• Melting Point: >360°C
• Refractive Index: 1.733
• PSA: 151.52000
• LogP: 3.65820

2-Naphthylamine-5,7-disulfonic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：1759
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• HazardClass：8
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates